Cas no 1026089-09-7 (2-(4-Bromo-2-methoxyphenyl)acetic acid)

• Product Name: 2-(4-Bromo-2-methoxyphenyl)acetic acid
• CAS No: 1026089-09-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD11847505
• CID: 1037368
• PubChem ID: 53403621
• Update Time: 2025-11-02

2-(4-Bromo-2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-methoxyphenyl)acetic acid
• (4-bromo-2-methoxyphenyl)acetic acid
• (4-bromo-2-methoxy-phenyl)-acetic acid
• 4-BROMO-2-METHOXYPHENYLACETIC ACID
• AK109532
• CL9125
• KB-222324
• SureCN426773
• 2-(4-bromanyl-2-methoxy-phenyl)ethanoic acid
• RNRCAQYXOAHKGD-UHFFFAOYSA-N
• 0638AA
• FCH1406553
• Benzeneacetic acid, 4-bromo-2-methoxy-
• AB0070246
• ST2403927
• AX8223612
• (4-Bromo-2-methoxyphenyl
• 2-(4-BROMO-2-METHOXYPHENYL)ACETICACID
• SY100492
• Z1269190510
• 1026089-09-7
• (4-Bromo-2-methoxyphenyl)acetic acid, AldrichCPR
• DS-4366
• CS-W005525
• AKOS016009219
• 4-Bromo-2-methoxyphenylacetic acid?
• EN300-130651
• DTXSID50695208
• SCHEMBL426773
• A896749
• MFCD11847505
• DB-093223

• MDL： MFCD11847505
• Inchi： 1S/C9H9BrO3/c1-13-8-5-7(10)3-2-6(8)4-9(11)12/h2-3,5H,4H2,1H3,(H,11,12)
• InChI Key： RNRCAQYXOAHKGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CC(=O)O

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-Bromo-2-methoxyphenyl)acetic acid

Comprehensive Overview of 2-(4-Bromo-2-methoxyphenyl)acetic acid (CAS No. 1026089-09-7): Properties, Applications, and Industry Insights

2-(4-Bromo-2-methoxyphenyl)acetic acid (CAS No. 1026089-09-7) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and fine chemical synthesis. This brominated aromatic acetic acid derivative features a methoxy group at the 2-position and a bromine substituent at the 4-position, making it a versatile building block for drug discovery and material science. Its molecular formula, C₉H₉BrO₃, and precise structural configuration have garnered significant attention from researchers exploring non-steroidal anti-inflammatory drug (NSAID) precursors and biologically active molecules.

In recent years, the demand for high-purity 2-(4-Bromo-2-methoxyphenyl)acetic acid has surged due to its applications in targeted cancer therapies and neurodegenerative disease research. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its stability under controlled conditions, with a typical purity ≥98% meeting industry standards. The compound's low toxicity profile and selective reactivity align with the growing trend of green chemistry in pharmaceutical manufacturing, addressing frequent search queries about sustainable synthetic routes and eco-friendly intermediates.

The synthesis of CAS 1026089-09-7 typically involves Pd-catalyzed cross-coupling reactions, a hot topic in academic forums discussing C-H activation strategies. Its crystalline form exhibits excellent solubility in polar aprotic solvents (DMSO, DMF), a property frequently investigated for drug formulation optimization. Patent databases reveal its utility in developing COX-2 inhibitors, correlating with rising Google Trends interest in next-generation pain management solutions.

From a commercial perspective, 2-(4-Bromo-2-methoxyphenyl)acetic acid suppliers emphasize GMP compliance to serve the expanding contract research organization (CRO) market. Storage recommendations (2-8°C under inert atmosphere) reflect best practices for air-sensitive compounds, a common concern among laboratory purchasers. The compound's melting point (142-145°C) and UV absorption characteristics make it suitable for photostability studies, particularly in responses to searches about API degradation pathways.

Emerging applications include its use as a precursor for fluorescent probes in cellular imaging, coinciding with increased research into diagnostic biomarkers. The 4-bromo-2-methoxy substitution pattern enables selective functionalization, a feature highlighted in recent publications about structure-activity relationship (SAR) optimization. Regulatory databases confirm its non-hazardous classification under standard handling conditions, aligning with industry needs for REACH-compliant intermediates.

Quality control protocols for 1026089-09-7 typically include residual solvent analysis and heavy metal screening, addressing frequent buyer inquiries about impurity profiling. The compound's logP value (~2.1) suggests favorable membrane permeability, explaining its popularity in blood-brain barrier penetration studies. Recent webinar discussions have connected such brominated phenylacetic acid derivatives with innovations in small molecule PROTACs, a trending subject in drug discovery forums.

Technical literature describes novel purification methods for 2-(4-Bromo-2-methoxyphenyl)acetic acid using supercritical fluid chromatography, reflecting the pharmaceutical industry's shift toward alternative separation technologies. Its IR spectrum (characteristic carbonyl stretch at 1720 cm^-1) serves as a reference point for spectral interpretation workshops. The compound's stability in physiological pH ranges makes it valuable for prodrug development, a frequently searched topic in medicinal chemistry communities.

Market analysts note steady growth in the brominated aromatic compounds segment, with CAS 1026089-09-7 representing a strategic intermediate for patented therapeutic agents. Its crystallographic data (monoclinic P2₁/c space group) assists in computational chemistry modeling, particularly for molecular docking simulations. The compound's compatibility with continuous flow chemistry systems positions it well for Industry 4.0 pharmaceutical production initiatives.

Environmental fate studies indicate that 4-bromo-2-methoxyphenyl acetic acid undergoes aerobic biodegradation, responding to increased scrutiny of API environmental impact. Its derivatization potential (e.g., esterification, amidation) supports diverse structure diversification campaigns in lead optimization. The compound's appearance (white to off-white powder) and micronization properties meet stringent requirements for inhalation drug delivery systems development.

In conclusion, 2-(4-Bromo-2-methoxyphenyl)acetic acid (CAS No. 1026089-09-7) represents a critical tool for modern drug discovery, combining structural versatility with favorable physicochemical properties. Its evolving applications across precision medicine and advanced materials ensure continued relevance in scientific research and industrial applications, while meeting the demand for specialty chemicals with well-characterized profiles.